N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide
Catalog No.
S7467961
CAS No.
M.F
C15H13N3O3
M. Wt
283.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide
IUPAC Name
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenyl-1,3-oxazole-4-carboxamide
Molecular Formula
C15H13N3O3
Molecular Weight
283.28 g/mol
InChI
InChI=1S/C15H13N3O3/c1-10-7-12(18-21-10)8-16-14(19)13-9-20-15(17-13)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3,(H,16,19)
InChI Key
OBEZCNCQUFIDGM-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=NO1)CNC(=O)C2=COC(=N2)C3=CC=CC=C3
XLogP3
2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
283.09569129 g/mol
Monoisotopic Mass
283.09569129 g/mol
Heavy Atom Count
21
Dates
Last modified: 08-27-2023
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